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Compound of Interest

Compound Name: GC583

Cat. No.: B1192733 Get Quote

Essential Safety and Handling Guide for GC583
Prudent Laboratory Practices for the Safe Handling of Petroleum-Derived Gases

This document provides crucial safety and logistical information for the handling and disposal

of GC583, a substance identified as a complex mixture of petroleum-derived gases. While a

specific Safety Data Sheet (SDS) for "GC583" is not publicly available, extensive research

strongly suggests it corresponds to "Gases (petroleum), sponge absorber off, fluidized catalytic

cracker and gas oil desulfurizer overhead fractionation" (CAS RN: 68955-33-9). This substance

is a complex blend of hydrogen and volatile hydrocarbons, predominantly in the C1 to C4

range.

The following procedures are based on the known hazards of this category of petroleum gases

and are intended to empower researchers, scientists, and drug development professionals with

the necessary knowledge to maintain a safe laboratory environment.

Personal Protective Equipment (PPE)
The primary routes of exposure to GC583 are inhalation and skin contact. Therefore, a robust

PPE protocol is mandatory to mitigate risks. The following table summarizes the required PPE

for handling this substance.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Respiratory
Full-face respirator with

appropriate cartridges

Protects against inhalation of

flammable and potentially toxic

gases and vapors. Cartridges

should be selected based on

the specific hydrocarbon

composition.

Self-Contained Breathing

Apparatus (SCBA)

Required for emergency

situations or in areas with

insufficient ventilation where

gas concentrations may be

high.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact with liquefied gases,

which can cause frostbite and

dermatitis.

Eyes & Face
Safety goggles or a full-face

shield

Protects against splashes of

liquefied gas and high-velocity

particles. A full-face shield is

recommended when a full-face

respirator is not in use.

Body Flame-resistant (FR) clothing

Essential due to the flammable

nature of the gas mixture. FR

clothing should be worn over

cotton undergarments.

Chemical-resistant apron

Provides an additional layer of

protection against splashes of

liquefied gas.

Feet Steel-toed, slip-resistant safety

boots

Protects against falling objects

and provides stability on

potentially slippery surfaces.
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Chemical-resistant material is

advised.

Health Hazard Summary
GC583 is a flammable gas mixture that can pose significant health risks upon exposure. The

primary hazards are summarized in the table below.

Hazard Description Potential Health Effects

Flammability

Extremely flammable gas.

Vapors are heavier than air

and can travel considerable

distances to an ignition source.

Vapors may form explosive

mixtures with air.

Inhalation Toxicity

Can act as a simple asphyxiant

by displacing oxygen in the air.

May contain toxic components.

Dizziness, headache, nausea,

loss of coordination. High

concentrations can lead to

unconsciousness and death.

Skin Contact

Contact with liquefied gas can

cause severe frostbite.

Prolonged or repeated contact

with the gas can cause skin

irritation and dermatitis.

Frostbite, redness, drying, and

cracking of the skin.

Eye Contact

Contact with liquefied gas can

cause serious eye damage.

Vapors can be irritating to the

eyes.

Frostbite, severe irritation, and

potential for permanent eye

damage.

Carcinogenicity

May contain components such

as 1,3-butadiene and benzene,

which are classified as human

carcinogens.

Long-term exposure may

increase the risk of cancer.
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Experimental Protocols: Safe Handling and
Operational Plan
Adherence to a strict operational protocol is paramount when working with GC583. The

following step-by-step guidance outlines the safe handling procedure from preparation to

completion of work.

Preparation and System Check:

Ensure the work area is well-ventilated, preferably within a certified chemical fume hood or

a designated gas handling area with an appropriate ventilation system.

Verify that all gas cylinders are securely fastened in an upright position.

Inspect all tubing, connectors, and valves for any signs of wear, damage, or leaks before

use. Use a leak detection solution (e.g., soapy water) to check for gas leaks.

Ensure that all ignition sources (e.g., open flames, hot plates, static electricity sources) are

eliminated from the work area.

Confirm the availability and proper functioning of all required PPE.

Locate the nearest emergency shower, eyewash station, and fire extinguisher.

Gas Handling and Usage:

Always work with the smallest quantity of gas necessary for the experiment.

Open the main cylinder valve slowly.

Use a regulator to control the pressure of the gas being delivered.

Never heat the gas cylinder to increase the withdrawal rate.

When not in use, ensure the cylinder valve is closed, and the pressure in the regulator is

released.

Completion of Work:
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Close the main cylinder valve securely.

Vent any remaining gas in the lines to a safe, designated location (e.g., a fume hood or a

scrubber system).

Disconnect the regulator and replace the valve protection cap on the cylinder.

Clean the work area thoroughly.

Disposal Plan
The disposal of GC583 and associated waste must be conducted in accordance with all

applicable federal, state, and local regulations.

Unused Gas: Unused or excess gas should be returned to the supplier if possible. Do not

attempt to vent large quantities of the gas to the atmosphere.

Empty Cylinders: "Empty" gas cylinders are never truly empty and will contain residual gas

under pressure. They should be clearly marked as "empty," and the valve protection cap

should be secured. Return empty cylinders to the gas supplier.

Contaminated Materials: Any materials contaminated with GC583 (e.g., gloves, aprons,

cleaning materials) should be considered hazardous waste. These materials must be

collected in a designated, sealed container and disposed of through a licensed hazardous

waste disposal company.

Visualizations
The following diagrams provide a visual representation of the safe handling workflow and the

potential health hazards associated with GC583.
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Caption: A workflow for the safe handling of GC583 from preparation to disposal.
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Routes of Exposure

Potential Health Effects
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Caption: Potential health hazards associated with exposure to GC583.

To cite this document: BenchChem. [Personal protective equipment for handling GC583].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192733#personal-protective-equipment-for-
handling-gc583]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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